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Compound of Interest

Compound Name: Acetyl hexapeptide 38

Cat. No.: B1575536

For Researchers, Scientists, and Drug Development
Professionals

Introduction: Acetyl hexapeptide-38 is a synthetic peptide that has garnered interest for its
potential to enhance adipogenesis, the process of preadipocyte differentiation into mature,
lipid-storing adipocytes. This peptide is reported to function by stimulating the expression of
Peroxisome proliferator-activated receptor Gamma coactivator 1-alpha (PGC-10a), a key
transcriptional coactivator in adipocyte differentiation and lipid metabolism.[1][2][3][4] These
application notes provide a summary of reported effective concentrations and detailed
protocols for conducting in vitro adipogenesis assays to evaluate the effects of Acetyl
hexapeptide-38.

Data Presentation: Effective Concentrations of
Acetyl Hexapeptide-38

The following table summarizes the reported quantitative data on the efficacy of Acetyl
hexapeptide-38 in promoting adipogenesis in human preadipocytes.
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Concentration Endpoint Measured Reported Effect Source

25.6% increase vs.
0.1 mg/mL PGC-1a Expression non-treated [1]
differentiated cells

61.1% increase vs.
0.5 mg/mL PGC-1a Expression non-treated [11[31[5]
differentiated cells

27.9% increase vs.
0.1 mg/mL Lipid Accumulation non-treated [1]
differentiated cells

32.4% increase vs.
0.5 mg/mL Lipid Accumulation non-treated [11[31[5]
differentiated cells

Signaling Pathway of Acetyl Hexapeptide-38 in
Adipogenesis

Acetyl hexapeptide-38 is understood to promote adipogenesis primarily through the
upregulation of PGC-1a. This coactivator plays a crucial role in orchestrating the gene
expression program that leads to the development of mature adipocytes capable of storing
lipids.
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Acetyl Hexapeptide-38 signaling pathway in adipogenesis.

Experimental Protocols

The following are detailed protocols for key experiments to assess the adipogenic potential of
Acetyl hexapeptide-38 in vitro. A common and well-characterized cell line for this purpose is the
3T3-L1 preadipocyte line. Alternatively, primary human adipose-derived stem cells (hADSCs)

can be used for more physiologically relevant studies.

Experimental Workflow Overview

Cell Seeding & Growth to Confluence

'

Initiation of Adipogenic Differentiation

'

Treatment with Acetyl Hexapeptide-38

'

Maturation Phase

'

Endpoint Analysis

Voo

Quantification of Lipid Accumulation (Oil Red O Staining) Gene Expression Analysis (QRT-PCR for PGC-1a)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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